4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-ethylhexyl)butanamide

Specification

• CAS No.: 892286-16-7
• Molecular Formula: C20H28BrN3O3
• Molecular Weight: 438.4 g/mol
• IUPAC Name: 4-(6-bromo-2,4-dioxo-1H-quinazolin-3-yl)-N-(2-ethylhexyl)butanamide
• Standard InChI: InChI=1S/C20H28BrN3O3/c1-3-5-7-14(4-2)13-22-18(25)8-6-11-24-19(26)16-12-15(21)9-10-17(16)23-20(24)27/h9-10,12,14H,3-8,11,13H2,1-2H3,(H,22,25)(H,23,27)
• Standard InChI Key: NEKJNZOQJHOHEA-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CNC(=O)CCCN1C(=O)C2=C(C=CC(=C2)Br)NC1=O
• Canonical SMILES: CCCCC(CC)CNC(=O)CCCN1C(=O)C2=C(C=CC(=C2)Br)NC1=O

Introduction

Synthesis of Quinazoline Derivatives

The synthesis of quinazoline derivatives typically involves multiple steps, including the formation of the quinazoline core and subsequent functionalization. Common synthetic methods include Aza-reaction, Microwave-assisted reaction, Metal-mediated reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis.

Biological Activities of Quinazoline Derivatives

Quinazoline derivatives are known for their significant biological activities:

• Anti-cancer Properties: Some quinazolines have been studied for their potential in inhibiting cancer cell growth.

• Anti-inflammatory Properties: These compounds may exhibit anti-inflammatory effects by interacting with specific molecular targets.

• Anti-bacterial Properties: Quinazolines have shown activity against various bacterial strains.

Research Findings and Applications

While specific research findings on 4-(6-bromo-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-ethylhexyl)butanamide are not available, compounds with similar structures are used in various scientific research applications:

• Chemistry: As building blocks for synthesizing more complex molecules.

• Biology: Studied for their potential biological activities.

• Medicine: Investigated for therapeutic potential in treating diseases.